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Introduction to PF-AKT400

PF-AKT400 is a potent, selective, and ATP-competitive inhibitor of the Akt protein kinase (also known as

Protein Kinase B), which plays a critical role in cell survival and proliferation pathways. This small molecule

inhibitor exhibits remarkable selectivity, demonstrating approximately 900-fold greater potency for PKBα

(Akt1) compared to PKA, making it a valuable research tool for investigating the PI3K/Akt signaling

pathway in cancer biology and other diseases [1] [2]. The compound is widely used in preclinical research

to study Akt-dependent cellular processes and has potential applications in drug discovery programs

targeting hyperactive Akt signaling in various cancers.

The chemical structure of PF-AKT400 (C₂₀H₂₂F₂N₆O) contains fluorinated aromatic systems and multiple

hydrogen bond donors and acceptors that contribute to its kinase binding properties [1]. With a molecular

weight of 400.43 g/mol, this white to off-white solid compound has demonstrated high solubility in DMSO

(≥100 mg/mL), making it suitable for in vitro cellular assays and biochemical studies [1] [2].

Chemical and Physical Properties

Basic Chemical Specifications

Table 1: Chemical and physical properties of PF-AKT400
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Property Specification Source

CAS Number 1004990-28-6 [1] [2]
[3]

Molecular
Formula

C₂₀H₂₂F₂N₆O [1] [2]
[3]

Molecular
Weight

400.43 g/mol [1] [2]
[3]

Purity Grade Research Grade [1]

Physical Form Solid [1]

Color White [1]

SMILES NC@@(CNC(C2=CC=C(F)C=C2F)=O)CN1C3=C4C(NC=C4CC)=NC=N3 [1]

Solubility and Storage Specifications

Table 2: Solubility profile and storage conditions

Parameter Specification Source

DMSO Solubility ≥100 mg/mL (249.73 mM) [1] [2]

Powder Storage -20°C for 3 years; 4°C for 2 years [2]

Solution Storage -80°C for 6 months; -20°C for 1 month [2]

Stability in Solution Recommended for immediate use after preparation [3]

Biological Activity and Selectivity Profile
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Mechanism of Action

PF-AKT400 functions as an ATP-competitive inhibitor that binds directly to the ATP-binding pocket of

Akt kinases, effectively blocking their catalytic activity [1] [2] [3]. This mechanism prevents Akt-mediated

phosphorylation of downstream substrates involved in critical cellular processes including apoptosis

suppression, metabolic regulation, and cell proliferation. The compound's broad selectivity across Akt

isoforms while maintaining significant discrimination against closely related kinases like PKA makes it

particularly valuable for dissecting specific Akt functions in complex cellular environments.

Inhibitory Potency and Selectivity

Table 3: Kinase inhibition profile of PF-AKT400

Kinase Target IC₅₀ Value Fold Selectivity (vs. PKA) Source

PKBα (Akt1) 0.5 nM 900-fold [1] [2] [3]

PKA 450 nM Reference [1] [2] [3]

The exceptional selectivity profile (900-fold for PKBα over PKA) highlighted in Table 3 demonstrates PF-

AKT400's specificity within the AGC kinase family [1] [2]. This high degree of selectivity reduces the

likelihood of off-target effects in cellular models, providing greater confidence in experimental results when

investigating Akt-specific signaling pathways. The sub-nanomolar potency against Akt1 suggests the

compound is suitable for cellular assays where complete pathway inhibition is required.

Supplier and Pricing Information

Available Quantities and Pricing

Table 4: Product specifications and availability from suppliers
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Supplier
Catalog
Number

Available Quantities Purity Source

Fisher
Scientific

16476807 5 mg, 10 mg, 50 mg, 100 mg 98.0% [1]

TargetMol T5508 1 mg, 5 mg, 10 mg, 25 mg, 50 mg, 100

mg

98.21% [3]

AbMole M27611 Not specified ≥99.0% [2]

Table 5: Pricing information for PF-AKT400

Supplier Quantity Price Availability Source

TargetMol 1 mg $96 Backorder [3]

TargetMol 5 mg $239 Backorder [3]

TargetMol 10 mg $343 Backorder [3]

TargetMol 25 mg $579 Backorder [3]

TargetMol 50 mg $829 Backorder [3]

TargetMol 100 mg $1,150 Backorder [3]

Supplier Comparison and Notes

All suppliers explicitly state that PF-AKT400 is for research use only and not intended for human

diagnostic or therapeutic applications [1] [2] [3]. Researchers should note that TargetMol offers the widest

range of quantity options but consistently lists the product as available through backorder only, which may

impact project timelines [3]. AbMole provides the highest purity specification (≥99.0%) but requires direct

inquiry for pricing and availability information [2]. For urgent research needs, Fisher Scientific may

represent a more reliable sourcing option, though comprehensive pricing data is not provided in the available

search results [1].
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Experimental Protocols

Stock Solution Preparation and Storage

Protocol 1: Preparation of Stock Solutions for In Vitro Studies

Step 1: Allow the PF-AKT400 vial to reach room temperature before opening to prevent condensation

[2].
Step 2: Prepare a sterile DMSO solution at a concentration of 10-50 mM (e.g., 25 mg/mL for a 62.4

mM stock solution based on MW 400.43 g/mol) [1] [3].
Step 3: Vortex the solution for 1-2 minutes and sonicate if necessary to ensure complete dissolution

[3].
Step 4: Aliquot the stock solution into sterile, tightly sealed vials to prevent repeated freeze-thaw

cycles and DMSO absorption of moisture [2].
Step 5: Store aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term use (up

to 1 month) [2] [3].

Critical Note: DMSO stock solutions should be used immediately for cellular experiments after dilution into

aqueous buffers or media. Final DMSO concentrations in cell culture should typically not exceed 0.1% to

maintain cell viability and prevent solvent-related artifacts [3].

In Vivo Formulation Protocol

Protocol 2: Preparation for Animal Administration

Step 1: Prepare a working formulation at 3.3 mg/mL (8.24 mM) using the following composition [3]:

10% DMSO
40% PEG300

5% Tween 80
45% Saline

Step 2: Add solvents sequentially in the order listed, ensuring clarification before adding the next
component [3].

Step 3: Apply gentle heating (≤40°C) and sonication if necessary to achieve complete dissolution [3].
Step 4: Sterilize the solution using a 0.22μm filter if required for the administration route.

Step 5: Administer immediately after preparation, as stability in solution is limited [3].
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PF-AKT400 Stock Solution Preparation

1. Weigh powder
(record exact mass)

2. Add calculated volume
of sterile DMSO

3. Vortex 1-2 minutes
(sonicate if needed)

4. Aliquot into sterile vials

5. Store at -80°C
(6 month stability)

In Vivo Formulation

10% DMSO
40% PEG300
5% Tween 80
45% Saline

Add solvents sequentially
Clarify between additions

Gentle heat/sonication
if necessary

Sterile filtration
(0.22μm)

Immediate administration
Do not store

Click to download full resolution via product page

Experimental workflow for PF-AKT400 preparation

Research Applications and Signaling Pathway

Akt Signaling Pathway Context
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The Akt signaling pathway represents a crucial intracellular cascade that regulates essential cellular

processes including survival, proliferation, metabolism, and angiogenesis. PF-AKT400 targets the central

kinases in this pathway, which are frequently hyperactivated in human cancers through various mechanisms

such as PTEN mutations, PI3K amplifications, or growth factor receptor overexpression.

Growth Factor
Stimulation

Receptor
Tyrosine Kinase

PI3K Activation

PIP3 Production

Akt Activation
(Phosphorylation)

mTOR Signaling Apoptosis
Inhibition

Cell Survival
& Proliferation

PF-AKT400
Inhibition

 IC₅₀=0.5 nM

Click to download full resolution via product page
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Akt signaling pathway and PF-AKT400 inhibition mechanism

Experimental Considerations

When designing experiments with PF-AKT400, researchers should consider several critical factors:

Cellular context: Akt dependency varies across cell lines; preliminary dose-response experiments

(typically 1 nM-10 μM range) are recommended to establish appropriate concentrations for specific
models [1] [2].

Treatment duration: Time-course experiments should be performed to distinguish acute from chronic
Akt inhibition effects.

Combination therapies: PF-AKT400 may synergize with other targeted agents, particularly those
targeting upstream or parallel survival pathways.

Biomarker monitoring: Include assessment of phosphorylated Akt substrates (e.g., GSK-3β, FOXO
proteins) to confirm target engagement and pathway inhibition.

Conclusion

PF-AKT400 represents a valuable research tool for investigating Akt-dependent cellular processes and

validating Akt as a therapeutic target in cancer and other diseases. Its well-characterized selectivity profile

and potent inhibitory activity make it suitable for both biochemical and cellular studies. Researchers should

follow recommended storage and handling procedures to maintain compound stability and ensure

experimental reproducibility. When used appropriately, PF-AKT400 can provide critical insights into

PI3K/Akt pathway biology and contribute to the development of novel therapeutic strategies for targeting

this important signaling cascade in human diseases.

References and Supplier Information

For comprehensive technical specifications, researchers are directed to consult the following suppliers:

Fisher Scientific: Product Code 16476807 (Various quantities available) [1]
AbMole: Catalog Number M27611 (Purity ≥99.0%) [2]

TargetMol: Catalog No. T5508 (Multiple pricing options) [3]
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Comprehensive Technical Guide to PF-AKT400: Akt Inhibitor for

Cancer Research]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b548344#pf-akt400-buy-online]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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